(2,5-Dioxopyrrolidin-1-yl) (E)-3-[1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-2,4-dioxopyrimidin-5-yl]prop-2-enoate

• IUPAC Name: (2,5-dioxopyrrolidin-1-yl) (E)-3-[1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-2,4-dioxopyrimidin-5-yl]prop-2-enoate
• InChI: InChI=1S/C16H17N3O9/c20-7-10-9(21)5-13(27-10)18-6-8(15(25)17-16(18)26)1-4-14(24)28-19-11(22)2-3-12(19)23/h1,4,6,9-10,13,20-21H,2-3,5,7H2,(H,17,25,26)/b4-1+/t9-,10+,13+/m0/s1
• InChI Key: UCFQDCCIRGUDBE-OJJONNAYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)OC(=O)C=CC2=CN(C(=O)NC2=O)C3CC(C(O3)CO)O
• Isomeric SMILES: C1CC(=O)N(C1=O)OC(=O)/C=C/C2=CN(C(=O)NC2=O)[C@H]3C[C@@H]([C@H](O3)CO)O
• Molecular Formula: C16H17N3O9
• Molecular Weight: 395.32 g/mol

Description

(2,5-Dioxopyrrolidin-1-yl) (E)-3-[1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-2,4-dioxopyrimidin-5-yl]prop-2-enoate is a useful research compound. Its molecular formula is C16H17N3O9 and its molecular weight is 395.32 g/mol. The purity is usually 95%.
BenchChem offers high-quality (2,5-Dioxopyrrolidin-1-yl) (E)-3-[1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-2,4-dioxopyrimidin-5-yl]prop-2-enoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (2,5-Dioxopyrrolidin-1-yl) (E)-3-[1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-2,4-dioxopyrimidin-5-yl]prop-2-enoate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Reactivity and Synthesis

The chemical reactivity of compounds similar to (2,5-Dioxopyrrolidin-1-yl) (E)-3-[1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-2,4-dioxopyrimidin-5-yl]prop-2-enoate has been explored in various studies. For instance, Gimalova et al. (2013) studied the reactivity of related methyl enoates and found that they undergo unusual decomposition with the formation of exo-methylidenepyrrolidine, highlighting the complex behavior of such compounds under specific conditions. This study contributes to understanding the stability and reactivity of such compounds which is crucial for their applications in synthetic chemistry (Gimalova et al., 2013).

Dinucleotide Analogs Synthesis

The synthesis of novel dinucleotide analogs is another area where compounds similar to (2,5-Dioxopyrrolidin-1-yl) (E)-3-[1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-2,4-dioxopyrimidin-5-yl]prop-2-enoate are used. Valiyev et al. (2010) demonstrated the superiority of using phenyldichlorophosphate as the coupling reagent in the synthesis of dinucleotide analogs, a method that might be applicable to similar compounds, thus contributing to the field of nucleic acid chemistry (Valiyev et al., 2010).

Bioactive Compound Synthesis

In the search for bioactive compounds, the synthesis and functionalization of pyrrolidine derivatives similar to (2,5-Dioxopyrrolidin-1-yl) (E)-3-[1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-2,4-dioxopyrimidin-5-yl]prop-2-enoate are of significant interest. Gimalova et al. (2013, 2014) synthesized derivatives and studied their unusual recyclization, which is crucial for understanding the synthesis pathways and potential biological activities of these compounds (Gimalova et al., 2013; Gimalova et al., 2014).